Cas no 932365-96-3 (2-(cyanosulfanyl)-1-(1H-indol-3-yl)ethan-1-one)

• Product Name: 2-(cyanosulfanyl)-1-(1H-indol-3-yl)ethan-1-one
• CAS No: 932365-96-3
• MF: C₁₁H₈N₂OS
• MW: 216.259020805359
• MDL: MFCD24565236
• CID: 4665953
• PubChem ID: 16108489
• Update Time: 2025-10-12

2-(cyanosulfanyl)-1-(1H-indol-3-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-(cyanosulfanyl)-1-(1H-indol-3-yl)ethan-1-one
• Thiocyanic acid, 2-(1H-indol-3-yl)-2-oxoethyl ester

• MDL： MFCD24565236
• Inchi： 1S/C11H8N2OS/c12-7-15-6-11(14)9-5-13-10-4-2-1-3-8(9)10/h1-5,13H,6H2
• InChI Key： MDNHLLQPPYPBBL-UHFFFAOYSA-N
• SMILES： S(CC(C1C2=C(NC=1)C=CC=C2)=O)C#N

Additional information on 2-(cyanosulfanyl)-1-(1H-indol-3-yl)ethan-1-one

Compound CAS No. 932365-96-3: 2-(cyanosulfanyl)-1-(1H-indol-3-yl)ethan-1-one

The compound with CAS No. 932365-96-3, commonly referred to as 2-(cyanosulfanyl)-1-(1H-indol-3-yl)ethan-1-one, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a cyanosulfanyl group (-S-CN) with an indole moiety, making it a promising candidate for various applications in drug discovery and chemical synthesis.

Structure and Synthesis

The molecular structure of 2-(cyanosulfanyl)-1-(1H-indol-3-yl)ethan-1-one is notable for its indole ring system, which is a bicyclic structure consisting of a six-membered benzene ring fused to a five-membered nitrogen-containing ring. The indole moiety is further substituted at the 3-position with a cyanosulfanyl group, which introduces sulfur and cyanide functionalities into the molecule. This substitution pattern not only enhances the molecule's reactivity but also contributes to its potential bioactivity.

The synthesis of this compound typically involves multi-step reactions, often utilizing advanced techniques such as Suzuki coupling or Stille coupling to introduce the indole group. The incorporation of the cyanosulfanyl group requires precise control over reaction conditions to ensure selectivity and yield. Recent advancements in catalytic methods have significantly improved the efficiency of these syntheses, making this compound more accessible for research purposes.

Chemical Properties and Reactivity

2-(cyanosulfanyl)-1-(1H-indol-3-yl)ethan-1-one exhibits interesting chemical properties due to the presence of both sulfur and nitrogen atoms in its structure. The sulfur atom in the cyanosulfanyl group is highly nucleophilic, making it susceptible to nucleophilic substitution reactions. This reactivity can be harnessed in various organic transformations, such as thioether formation or cyanide release under specific conditions.

Moreover, the indole ring system contributes to the molecule's aromaticity and conjugation, which influence its electronic properties. These properties make the compound suitable for applications in electron transfer processes or as a precursor for more complex heterocyclic compounds.

Biological Activity and Applications

Recent studies have highlighted the potential of 2-(cyanosulfanyl)-1-(1H-indol-3-yl)ethan-1-one in pharmacology and medicinal chemistry. The compound has shown promising results in vitro as an inhibitor of certain enzymes associated with neurodegenerative diseases, such as Alzheimer's disease. Its ability to modulate these enzymes suggests that it could serve as a lead compound for developing therapeutic agents targeting neurological disorders.

In addition to its enzymatic activity, this compound has demonstrated selective cytotoxicity against cancer cell lines, indicating its potential as an anticancer agent. Researchers are currently exploring its mechanism of action and optimizing its pharmacokinetic properties to enhance its efficacy and reduce off-target effects.

Another area of interest lies in its application as a building block for constructing more complex molecules with enhanced bioactivity. The versatility of this compound allows chemists to modify its structure by introducing additional functional groups, thereby expanding its potential uses in drug design.

Future Directions and Research Opportunities

The ongoing research on CAS No. 932365-96-3 underscores its significance as a valuable tool in chemical biology and drug discovery. Future studies aim to elucidate the molecular mechanisms underlying its biological activities, particularly in relation to its interaction with cellular pathways involved in inflammation, apoptosis, and oxidative stress.

Furthermore, advancements in computational chemistry are being leveraged to predict the binding affinities of this compound with various protein targets, enabling researchers to design more potent analogs with improved therapeutic profiles.

In conclusion, 2-(cyanosulfanyl)-1-(1H-indol-3-yl)ethan-1-one represents a fascinating example of how structural complexity can lead to diverse chemical and biological properties. As research continues to uncover new insights into its potential applications, this compound is poised to play a pivotal role in advancing our understanding of molecular mechanisms and developing innovative therapeutic strategies.